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Compound of Interest

Compound Name: Methyl Propyl Carbonate

Cat. No.: B034399 Get Quote

Introduction
Methyl propyl carbonate (MPC) is an organic carbonate that finds applications as a solvent,

particularly in electrolyte formulations for lithium-ion batteries, and as a reagent in chemical

synthesis.[1][2] The purity of MPC is critical for these applications, as impurities can adversely

affect product performance and safety. For instance, in lithium-ion batteries, protic impurities

like alcohols can react with the electrolyte salt (e.g., LiPF6) to form hydrofluoric acid (HF),

which degrades battery components.[2]

Gas chromatography-mass spectrometry (GC-MS) is a powerful analytical technique for the

separation, identification, and quantification of volatile and semi-volatile compounds, making it

an ideal method for assessing the purity of methyl propyl carbonate.[3] This application note

provides a detailed protocol for the analysis of methyl propyl carbonate purity by GC-MS,

including sample preparation, instrument parameters, and data analysis.

Experimental Workflow
The overall workflow for the analysis of methyl propyl carbonate purity by GC-MS is depicted

in the following diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbonate-purity-by-gc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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